silver

• IUPAC Name: silver
• InChI: InChI=1S/Ag
• InChI Key: BQCADISMDOOEFD-UHFFFAOYSA-N
• Canonical SMILES: [Ag]
• Molecular Formula: Ag
• DSSTOX Substance ID: DTXSID4024305
• Molecular Weight: 107.868 g/mol
• Physical Description: Silvery metallic solid. (NTP, 1992), Dry Powder; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, Silver-coloured powder or tiny sheets, Metal: White, lustrous solid; [NIOSH], WHITE METAL., Silvery metallic solid., Metal: White, lustrous solid.
• Boiling Point: 4014 °F at 760 mmHg (NTP, 1992), Approx 2000 °C, 2212 °C, 4014 °F, 3632 °F
• Solubility: Insoluble (NIOSH, 2023), Insoluble, Sol in fused alkali hydroxides in presence of air, fused peroxides, and alkali cyanides in presence of oxygen, INSOL IN HOT OR COLD WATER, ALKALI; SOL IN NITRIC ACID; HOT SULFURIC ACID, POTASSIUM CYANIDE /Aqueous/, Solubility in water, g/100ml:
• Density: 10.5 at 68 °F (NTP, 1992) - Denser than water; will sink, 10.49 @ 15 °C, Relative density (water = 1): 10.5, 10.5 at 68 °F, 10.49 (metal)
• Vapor Pressure: 1 mmHg at 2475 °F (NTP, 1992), 0 mmHg (approx)
• Impurities: ASTM B413 grade (Grade 99.90 Refined): 0.002 wt% Fe, 0.025 wt% Pb, 0.001 wt% Bi, 0.08 wt% Cu; MIL-S-13282b (Grade A): 0.005 wt% Fe, 0.025 wt% Pb, 0.001 wt% Bi, 0.10 wt% Cu, 0.001 wt% Se, 0.001 wt% Te; SAE/UNS P07931 (sterling silver): 0.05 wt% Fe, 0.03 wt% Pb, 0.05 wt% Ca, 0.06 wt% Zn, all others 0.06 wt%.
• Color/Form: White metal, face-centered cubic structure, Metal: White lustrous solid.
• CAS No.: 7440-22-4, 15046-91-0, 69011-54-7
• Melting Point: 1763.5 °F (NTP, 1992), 960.5 °C, 962 °C, 1763.5 °F, 1761 °F

Description

Silver (Ag), a transition metal in Group 11 of the periodic table, exhibits oxidation states of +1 (most common), +2, and +2. Its +1 state dominates in compounds like this compound nitrate (AgNO₃), this compound chloride (AgCl), and this compound sulfide (Ag₂S), which are widely used in photography, electronics, and antimicrobial applications . Divalent this compound (Ag²⁺) is less common but gaining attention in advanced materials, such as AgF₂ and AgO, due to unique magnetic and electronic properties . Trivalent this compound (Ag³⁺) is rare and typically stabilized in fluorinated matrices (e.g., AgF₃) under extreme conditions .

This compound’s versatility arises from its high electrical conductivity, plasmonic behavior, and reactivity with ligands containing nitrogen, sulfur, or oxygen. For example, this compound(I) complexes with sulfur ligands (e.g., thiolates) are critical in nanoparticle synthesis, while nitrogen-containing ligands (e.g., ammonia) stabilize Ag⁺ in solution .

Scientific Research Applications

Antimicrobial Properties

Historical Context
Silver has been recognized for its antimicrobial properties since ancient times. Hippocrates documented its use in wound healing around 400 BC, and it has remained a staple in medical applications ever since.

Mechanisms of Action
Recent studies have elucidated the mechanisms by which this compound exerts its antibacterial effects. This compound ions can disrupt bacterial cell membranes and interfere with cellular metabolism, leading to the production of reactive oxygen species that are toxic to bacteria. This dual mechanism enhances the effectiveness of existing antibiotics against resistant strains of bacteria .

Medical Applications

This compound's applications in medicine are extensive and include:

• Wound Care : this compound sulfadiazine and this compound nitrate are commonly used in creams and dressings for burn treatment and infection control.
• Medical Devices : this compound is incorporated into catheters, endotracheal tubes, and other medical devices to prevent biofilm formation and reduce infection rates .
• Drug Conjugation : Research indicates that conjugating drugs with this compound nanoparticles can enhance their efficacy against pathogens like Naegleria fowleri and Acanthamoeba castellanii .

Environmental Applications

This compound nanoparticles (AgNPs) are increasingly studied for their potential environmental applications:

• Water Purification : this compound's antimicrobial properties make it effective in purifying drinking water by eliminating pathogens .
• Environmental Toxicity Studies : Research is ongoing to understand the toxicity of this compound nanoparticles in various environments, including how their shape and surface chemistry can be manipulated to mitigate risks .

Industrial Applications

This compound finds numerous applications across various industries:

• Photography : Historically used in film photography due to its light-sensitive properties.
• Electronics : Employed in electrical contacts and printed circuits due to its excellent conductivity.
• Jewelry and Decorative Items : Valued for its aesthetic appeal and resistance to tarnishing .

Case Study 1: this compound in Wound Healing

A clinical trial investigated the effectiveness of this compound-infused dressings in treating chronic wounds. Results indicated a significant reduction in bacterial load and improved healing times compared to standard dressings.

Case Study 2: this compound Nanoparticles in Drug Delivery

Research demonstrated that this compound nanoparticles could enhance the delivery of antibiotics into bacterial cells, increasing their effectiveness against drug-resistant strains. This study highlighted the potential for developing new therapeutic strategies using this compound-based compounds .

Data Tables

Application Area	Specific Use	Key Findings
Medical	Wound care (this compound sulfadiazine)	Reduces infection rates significantly
Environmental	Water purification	Effective against a wide range of pathogens
Industrial	Electronics (conductive inks)	Enhances conductivity and durability
Drug Development	Antibiotic enhancement	Increases efficacy against resistant bacteria

Mechanism of Action

Silver exerts its effects primarily through the release of this compound ions, which interact with bacterial cell membranes and proteins, leading to cell death. The ions can bind to thiol groups in proteins, disrupting their function and leading to the generation of reactive oxygen species .

Comparison with Similar Compounds

Structural and Electronic Comparisons

Silver (Ag) vs. Copper (Cu)

• Oxidation States : Cu commonly exhibits +1 and +2 states, while Ag⁺ is more stable than Ag²⁺. Ag²⁺ compounds, such as AgF₂, are structurally analogous to Cu²⁺ oxides (e.g., CuO) but require fluorinated ligands for stabilization .
• Magnetic Properties : Ag²⁺ fluorides (e.g., AgF₂) display quasi-1D antiferromagnetic behavior, contrasting with the 2D antiferromagnetism of CuO .
• Superconductivity : Theoretical studies suggest doped Ag²⁺ fluorides could achieve high-TC superconductivity, a property observed in cuprates like YBa₂Cu₃O₇ .

This compound Halides (AgX) vs. Alkali Metal Halides (NaCl, KCl)

• Ionic Character : AgCl has partial covalent character due to polarizable Ag⁺, unlike purely ionic NaCl. This affects solubility; AgCl is insoluble in water, whereas NaCl dissolves readily.
• Photoreactivity : AgBr and AgI are photodegradable, making them essential in photographic films. Alkali halides lack this property .

This compound Nanoparticles (AgNPs) vs. Gold Nanoparticles (AuNPs)

• Surface Plasmon Resonance : AgNPs exhibit stronger plasmonic absorption in the visible range (~400 nm) compared to AuNPs (~520 nm), enhancing their utility in sensors and antimicrobial coatings .
• Antimicrobial Efficacy : AgNPs show broader-spectrum antimicrobial activity than AuNPs, attributed to higher ion release rates .

Functional and Application-Based Comparisons

This compound Alloys vs. Pure this compound

• Sterling this compound (92.5% Ag, 7.5% Cu) : Enhanced hardness compared to pure Ag, but prone to tarnishing due to Cu oxidation .
• German this compound (Cu-Ni-Zn Alloy): Lacks Ag but mimics its appearance. Unlike Ag, it is non-ductile and resistant to tarnish .

This compound(I) Nitrate (AgNO₃) vs. This compound Sulfadiazine (AgC₁₀H₉N₄O₂S)

• Medical Use: AgNO₃ is used in cauterization and antisepsis but causes tissue irritation. This compound sulfadiazine, a sulfur-containing complex, is safer for burn wound treatment due to sustained Ag⁺ release .

Data Tables

Table 1: Comparative Properties of this compound Compounds and Analogues

Compound	Oxidation State	Key Property	Application	Reference
AgF₂	+2	Quasi-1D antiferromagnetism	Magnetic materials
CuO	+2	2D antiferromagnetism	Catalysis
AgCl	+1	Low solubility, photoreactivity	Photography
NaCl	+1	High solubility	Food preservation
AgNPs	0	Plasmonic absorption at ~400 nm	Antimicrobial coatings
AuNPs	0	Plasmonic absorption at ~520 nm	Biosensors

Table 2: EDX Analysis of this compound-Containing Alloys (Weight %)

Spot	Ag	Au	Cu	TeO₂	Reference
1	-	-	95.4	-
2	78.6	14.6	4.6	-
3	-	-	62.1	37.9

Research Findings and Challenges

• Environmental Impact : AgNPs in medical and industrial use pose ecotoxicity risks, necessitating green synthesis methods (e.g., using G. sessiliforme mushroom extract) to reduce environmental footprint .
• Ligand Specificity: this compound-specific ligands (e.g., thiourea derivatives) enhance Ag⁺ selectivity in separation processes, outperforming nonspecific ligands like carboxyphenyl groups .

Biological Activity

Silver, particularly in the form of nanoparticles (AgNPs), has garnered significant attention for its diverse biological activities, primarily its antimicrobial properties. This article provides an overview of the mechanisms through which this compound exerts its biological effects, supported by data tables and case studies that illustrate its applications and efficacy.

This compound's biological activity is largely attributed to its ability to interact with microbial cells, leading to various detrimental effects. The primary mechanisms include:

• Cell Membrane Disruption : this compound nanoparticles can penetrate bacterial cell membranes, altering their permeability and causing cell lysis. This disruption is often accompanied by the generation of reactive oxygen species (ROS), which further damages cellular components such as proteins and DNA .
• DNA Binding : Once inside the bacterial cell, this compound ions can bind to DNA and RNA, inhibiting transcription and replication processes essential for bacterial growth . This binding leads to genetic damage and apoptosis in bacterial cells.
• Enzyme Inhibition : this compound ions interact with thiol groups in enzymes, disrupting metabolic pathways. This inhibition affects cellular respiration and can trigger cell death pathways .

Antimicrobial Efficacy

This compound exhibits potent antimicrobial activity against a broad spectrum of pathogens, including both gram-positive and gram-negative bacteria. The effectiveness of this compound is influenced by several factors, including particle size, surface charge, and concentration.

Table 1: Antimicrobial Activity of this compound Nanoparticles Against Various Bacteria

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
Escherichia coli	5-10 µg/mL	Membrane disruption, ROS production
Staphylococcus aureus	1-5 µg/mL	DNA binding, enzyme inhibition
Pseudomonas aeruginosa	15-20 µg/mL	Membrane permeability alteration
Micrococcus luteus	2-8 µg/mL	Cell lysis, protein denaturation

Case Studies

• Clinical Application :
  A study investigated the efficacy of this compound nanoparticles in treating infections caused by drug-resistant bacteria. The results demonstrated that AgNPs significantly reduced bacterial counts in infected wounds compared to control groups without this compound treatment. The study highlighted the potential of AgNPs as a therapeutic agent in clinical settings .
• Environmental Impact :
  Research has also focused on the environmental implications of this compound nanoparticles. A study assessed the impact of AgNPs on aquatic ecosystems, revealing that while they exhibit antimicrobial properties beneficial for controlling pathogens, they also pose risks to non-target organisms at certain concentrations .
• Toxicological Assessments :
  Evaluations of the cytotoxicity of this compound nanoparticles on human cell lines showed low toxicity at therapeutic concentrations (17 µg/mL), suggesting a favorable safety profile for medical applications . However, further studies are necessary to fully understand the long-term effects and bioaccumulation potential in humans and wildlife.

Chemical Reactions Analysis

Oxidation States and Coordination Chemistry

Silver primarily adopts the +1 oxidation state due to the stability of its filled 4d orbitals. Less common states include 0, +2, and +3, each associated with distinct coordination geometries :

Oxidation State	Coordination Number	Stereochemistry	Example Compound
0	3	Planar	Ag(CO)₃
+1	2	Linear	[Ag(CN)₂]⁻
+1	6	Octahedral	AgCl, AgBr
+2	4	Square planar	[Ag(py)₄]²⁺
+3	6	Octahedral	[AgF₆]³⁻

The +1 state dominates due to this compound’s high second ionization energy (21.49 eV), making Ag⁺ more stable than Cu²⁺ or Au³⁺ in aqueous solutions .

Reactions with Halogens

This compound forms halides with distinct properties:

This compound(I) Halides

• AgF : Highly water-soluble (180 g/100 mL at 20°C), forms hydrates (AgF·2H₂O, AgF·4H₂O) .

• AgCl, AgBr, AgI : Insoluble in water; covalent character increases from Cl⁻ to I⁻.

  • Photodecomposition: Critical in traditional photography :

    $$\text{AgBr}+h\nu \rightarrow \text{Ag}+\text{Br}\quad[2]$$

This compound(II) and (III) Fluorides

• AgF₂ : A potent fluorinating agent, synthesized by direct element reaction .

• AgF₆³⁻ : Rare +3 state stabilized in octahedral complexes .

Sulfur-Induced Tarnishing

This compound reacts with sulfur compounds (e.g., H₂S) to form black Ag₂S. Molecular dynamics reveal:

• Mechanism : S₈ dissociates into atoms faster than O₂, enabling rapid Ag₂S formation.

• Diffusion : Ag⁺ ions migrate toward sulfur, accelerating corrosion compared to oxide formation .

• Kinetics : Tarnishing occurs at H₂S concentrations as low as 1 ppb .

Key Reaction Types

Reaction Type	Bond Formed	Example
Hydrofunctionalization	C–O, C–N	Hydration of alkynes to ketones
Cycloaddition	C–C	[3+2] Cycloaddition with azides
Cycloisomerization	C–C	Propargyl alcohol rearrangement

Unique Features vs. Au/Cu

• Selectivity : this compound favors terminal alkynes over internal ones .

• Mild Conditions : Operates effectively at room temperature .

Dental Chemistry: this compound Diammine Fluoride (SDF)

SDF (Ag(NH₃)₂F) reacts with hydroxyapatite (HA) in demineralized teeth :

Reaction Sequence

• Fluoride Release :

  $$\text{SDF}\rightarrow \text{Ag }+\text{F }+2\text{NH }\quad[4]$$

• CaF₂ Formation :

  $$\text{F }+\text{Ca }\rightarrow \text{CaF }\quad (\text{within 2 hours})\quad[4]$$

• Fluorapatite Formation :

  $$\text{CaF }+\text{HA}\rightarrow \text{Ca}_{10}(\text{PO}_4)_6\text{F}_2\quad (\text{after 24 hours})\quad[4]$$

• AgCl Precipitation :

  $$\text{Ag }+\text{Cl }\rightarrow \text{AgCl}\quad (\text{photoreduces to black Ag })\quad[4]$$

Oxygen Reactivity

Despite thermodynamic favorability, this compound oxidizes minimally in air due to:

• Kinetic Barriers : O₂ dissociation requires higher energy than S₈ .

• Passivation : Thin oxide layers (Ag₂O) inhibit further corrosion .

Industrial and Biological Implications

• Electronics : Ag₂S corrosion causes circuit failure; doping this compound with diffusion inhibitors (e.g., Pd) enhances durability .

• Antimicrobial Action : Ag⁺ ions disrupt bacterial membranes via thiol group binding .

This compound’s chemistry is marked by its affinity for sulfur, catalytic versatility in organic synthesis, and unique redox behavior. Ongoing research focuses on corrosion-resistant alloys and this compound-based pharmaceuticals, leveraging its dual role as a reactive metal and biocompatible agent.

Q & A

Q. Basic: What are the established methods for synthesizing silver nanoparticles with controlled shapes, and what parameters influence their morphology?

Answer:
The polyol reduction method is a widely used approach for synthesizing shape-controlled this compound nanoparticles. Key parameters include:

• Reagent ratios : A molar ratio of this compound nitrate (AgNO₃) to poly(vinyl pyrrolidone) (PVP) between 1:1.5 and 1:3.5 ensures cubic or spherical morphologies .
• Temperature : Elevated temperatures (e.g., 160°C) promote faster reduction kinetics, favoring single-crystal growth.
• Solvent : Ethylene glycol acts as both a reducing agent and solvent, with its viscosity influencing nucleation rates.

Table 1: Synthesis Parameters and Resulting Morphologies

AgNO₃:PVP Ratio	Temperature (°C)	Dominant Morphology	Size Range (nm)
1:1.5	160	Cubes	50–100
1:3.5	120	Spheres	20–50

For reproducibility, ensure strict control of reaction conditions and characterize outcomes using TEM and XRD .

Q. Advanced: How can researchers reconcile discrepancies in reported optical constants of this compound thin films across different studies?

Answer:
Discrepancies in optical constants (e.g., refractive index $n$, extinction coefficient $k$) often arise from variations in:

• Film thickness : Films <250 Å may exhibit size-dependent plasmonic effects, while thicker films (>500 Å) stabilize bulk-like properties .
• Annealing history : Vacuum annealing reduces surface oxidation, altering $k$ values in the visible spectrum .
• Measurement techniques : Combine spectroscopic ellipsometry, transmission/reflection spectroscopy, and cross-validate with TEM for structural consistency .

Methodological Recommendation :
Conduct a meta-analysis of published data, stratifying results by film thickness and preparation methods. Use multivariate regression to identify dominant variables .

Q. Basic: What characterization techniques are essential for confirming the crystallinity and purity of this compound nanoparticles?

Answer:

• Transmission Electron Microscopy (TEM) : Resolves particle size, shape, and crystallinity (e.g., single-crystal vs. polycrystalline structures) .
• X-ray Diffraction (XRD) : Confirms face-centered cubic (FCC) lattice structure via peaks at 38.1° (111) and 44.3° (200) .
• UV-Vis Spectroscopy : Identifies surface plasmon resonance (SPR) peaks (e.g., ~400 nm for spherical nanoparticles) .

Critical Step : Perform energy-dispersive X-ray spectroscopy (EDS) to rule out contaminants like residual PVP or chloride ions.

Q. Advanced: What methodological considerations are critical when designing experiments to study plasmonic effects in this compound nanostructures?

Answer:

• Size/shape control : Use seed-mediated growth to tailor localized surface plasmon resonance (LSPR) peaks .
• Dielectric environment : Embed nanoparticles in matrices with varying refractive indices (e.g., SiO₂, polymers) to modulate plasmon coupling .
• Simulation validation : Compare experimental extinction spectra with finite-difference time-domain (FDTD) simulations to account for near-field effects .

Table 2: Key Variables in Plasmonic Studies

Variable	Impact on Plasmonics	Experimental Control Method
Particle size	LSPR peak position	Adjust reaction time/temperature
Interparticle gap	Field enhancement magnitude	Use surfactants or DNA spacers
Substrate	Mode hybridization (e.g., gap plasmons)	Functionalize with silane coupling agents

Q. Basic: How do researchers ensure reproducibility in this compound nanoparticle synthesis protocols?

Answer:

• Standardize reagents : Use AgNO₃ ≥99.99% purity and PVP with consistent molecular weight (e.g., MW 55,000) .
• Control nucleation : Pre-heat ethylene glycol to 160°C before adding AgNO₃/PVP to minimize batch-to-batch variability .
• Document parameters : Record stirring speed, injection rates, and ambient humidity (affects solvent evaporation).

Q. Advanced: What statistical approaches are recommended for analyzing variability in this compound nanoparticle size distribution data?

Answer:

• Descriptive statistics : Report mean size ± standard deviation and skewness/kurtosis to quantify distribution asymmetry .
• ANOVA : Compare size distributions across synthesis batches to identify significant outliers .
• Machine learning : Train convolutional neural networks (CNNs) on TEM images to automate size/shape classification .

Best Practice : Use open-source tools like ImageJ for particle analysis and R/Python for statistical modeling.

Q. Advanced: How can theoretical models of this compound's dielectric function be validated against experimental data in nanophotonics research?

Answer:

• Drude-Lorentz model : Fit experimental $n$ and $k$ values to the model, adjusting parameters like plasma frequency ($\omega_p$) and damping coefficient ($\gamma$) .
• Cross-validation : Compare with ab initio density functional theory (DFT) calculations for interband transitions in the UV range .
• Case study : Pendry’s superlens theory predicts sub-wavelength resolution using this compound films; validate via near-field scanning optical microscopy (NSOM) .

Key Insight : Discrepancies >5% in the infrared range often indicate surface roughness or impurity effects .